(4-bromophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone
Overview
Description
(4-bromophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone, or 4-BI-TFS, is an organic compound composed of a bromophenyl group connected to an imino group, a trifluoromethyl group, and a lambda6-sulfanone group. It is a versatile chemical compound with a broad range of applications in scientific research, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
4-BI-TFS has a wide range of applications in scientific research. It has been used in the synthesis of other compounds, including dyes and drugs, as well as in the study of enzyme-catalyzed reactions. It has also been used in the study of the structure and function of proteins and nucleic acids, and in the study of the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of 4-BI-TFS is not yet fully understood. However, it is believed to interact with enzymes and other proteins to modulate their activity. This interaction is thought to be mediated through hydrogen bonding, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-BI-TFS are not yet fully understood. However, it has been observed to have a range of effects on the activity of enzymes and other proteins. It has also been observed to have an effect on the activity of certain hormones, such as adrenaline and cortisol.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-BI-TFS in laboratory experiments is its versatility. It can be used as a tool to study a wide range of biochemical and physiological processes. Additionally, it is relatively easy to synthesize and can be stored for long periods of time without significant degradation. The main limitation of using 4-BI-TFS in laboratory experiments is its toxicity. It is a known irritant and can cause skin and eye irritation, as well as respiratory irritation.
Future Directions
There are a number of potential future directions for research involving 4-BI-TFS. These include further study of its mechanism of action, its effects on various biochemical and physiological processes, and its potential applications in drug design and synthesis. Additionally, further research could be done on the synthesis of 4-BI-TFS and its derivatives, and on the development of methods for the efficient and safe use of 4-BI-TFS in laboratory experiments.
Synthesis Methods
4-BI-TFS can be synthesized using a method known as the Williamson ether synthesis. This method involves the reaction of a phenol with an alkyl halide in the presence of a strong base such as sodium hydroxide. The reaction produces an ether, which is then subjected to an acid-catalyzed dehydration reaction to form the desired product. In the case of 4-BI-TFS, the phenol used is 4-bromophenol, and the alkyl halide is trifluoromethyl iodide. The reaction proceeds as follows:
4-bromophenol + trifluoromethyl iodide → 4-bromophenyl trifluoromethyl ether
4-bromophenyl trifluoromethyl ether + sodium hydroxide → 4-bromophenyl trifluoromethyl etherate
4-bromophenyl trifluoromethyl etherate + sulfuric acid → 4-bromophenyl(imino)(trifluoromethyl)-lambda6-sulfanone
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone involves the reaction of 4-bromobenzenamine with trifluoromethyl isothiocyanate followed by oxidation with hydrogen peroxide to yield the desired product.", "Starting Materials": [ "4-bromobenzenamine", "trifluoromethyl isothiocyanate", "hydrogen peroxide" ], "Reaction": [ "Step 1: 4-bromobenzenamine is reacted with trifluoromethyl isothiocyanate in the presence of a base such as triethylamine to yield (4-bromophenyl)(trifluoromethyl)thiourea.", "Step 2: The (4-bromophenyl)(trifluoromethyl)thiourea is then oxidized with hydrogen peroxide in the presence of a catalyst such as sodium tungstate to yield (4-bromophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone." ] } | |
CAS RN |
1421133-03-0 |
Product Name |
(4-bromophenyl)(imino)(trifluoromethyl)-lambda6-sulfanone |
Molecular Formula |
C7H5BrF3NOS |
Molecular Weight |
288.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
